Cas no 88663-61-0 (Propanedioic acid, (2-butoxyethyl)-)

88663-61-0 structure
Product name:Propanedioic acid, (2-butoxyethyl)-
Propanedioic acid, (2-butoxyethyl)- Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, (2-butoxyethyl)-
- 2-(2-butoxyethyl)propanedioic acid
- 88663-61-0
- (2-Butoxyethyl)propanedioic acid
- DTXSID50749452
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- Inchi: InChI=1S/C9H16O5/c1-2-3-5-14-6-4-7(8(10)11)9(12)13/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
- InChI Key: NQTDRGBBGIHSKE-UHFFFAOYSA-N
- SMILES: CCCCOCCC(C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 204.09977361g/mol
- Monoisotopic Mass: 204.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
- XLogP3: 1
Propanedioic acid, (2-butoxyethyl)- Related Literature
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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